Cas no 934536-10-4 (tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate)

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate structure

934536-10-4 structure

Product Name:tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate

CAS No:934536-10-4

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD10566556

CID:1026840

PubChem ID:21948952

Update Time:2024-10-26

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 1-BOC-4-AMINO-3-FLUOROPIPERIDINE
- 1,1-Dimethylethyl 4-amino-3-fluoro-1-piperidinecarboxylate (ACI)
- 1-(tert-Butyloxycarbonyl)-3-Fluoro-4-aminopiperidine
- 1-Boc-4-amino-3-fluoro-piperidine
- cis-1,1-dimethylethyl 4-amino-3-fluoro-1-piperidinecarboxylate
- SY099035
- SB10608
- 907544-16-5
- tert-butyl rac-(3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
- TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
- (3S,4R)-1-Boc-3-fluoropiperidin-4-amine
- SCHEMBL518570
- (3R,4S)-1-Boc-3-fluoropiperidin-4-amine
- Cis (3s, 4r)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- SY097883
- MFCD17976872
- DB-079572
- (3S,4S)-1-Boc-3-fluoropiperidin-4-amine
- SB21992
- cis-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 4-Amino-1-Boc-3-fluoropiperidine
- C10H19FN2O2
- DB-062431
- MFCD12912368
- 4-AMINO-3-FLUORO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- CS-0048229
- TERT-BUTYL4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
- CIS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
- SY097692
- J-501258
- 4-Amino-1-Boc-3-fluoropiperidine;1-Boc-4-Amino-3-fluoropiperidine
- DB-012587
- trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- DB-012383
- AKOS015837055
- DS-12773
- 1-BOC-3-FLUORO-4-AMINOPIPERIDINE
- MFCD12756122
- PB16834
- Tert-butyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
- SB10609
- AB66405
- (3R,4R)-1-Boc-4-amino-3-fluoropiperidine
- ZQRYPCAUVKVMLZ-UHFFFAOYSA-N
- PB31478
- 934536-10-4
- SY098193
- tert-butyl (3S,4S)-4-Amino-3-fluoro-piperidine-1-carboxylate
- MFCD10566556
- SY100395
- 577691-56-6
- EN300-336009
- tert-Butyl 4-amino-3-fluoro-piperidine-1-carboxylate
- PB24046
- MDL： MFCD10566556
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3
- InChI Key： ZQRYPCAUVKVMLZ-UHFFFAOYSA-N
- SMILES： O=C(N1CC(F)C(N)CC1)OC(C)(C)C

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.6Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Pricemore >>

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tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Production Method

Production Method 1

934536-09-1

934536-10-4

Reaction Conditions

1.1 Reagents: Ammonium formate Solvents: Methanol ; 10 min, rt
1.2 Catalysts: Palladium ; 2 h, 60 °C

Reference

: Preparation of piperidinyl 3-(aryloxy)propanamides and 3-(aryloxy)propanoates as SSTR4 modulators

, World Intellectual Property Organization, , ,

Production Method 2

1660108-90-6

934536-10-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 48 h, rt

Reference

: Preparation of substituted imidazoquinolines as inhibitors of MEK

, World Intellectual Property Organization, , ,

Production Method 3

934536-10-4

Reaction Conditions

Reference

: Process fro preparation of pyridine derivative and use thereof

, World Intellectual Property Organization, , ,

Production Method 4

211108-50-8

934536-10-4

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 18 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt

Reference

: Preparation of Tbk/IKKε inhibitor compounds and uses thereof

, United States, , ,

Production Method 5

934536-09-1

934536-10-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ; 16 h, 30 psi, 50 °C

Reference

: Preparation of substituted phenylpyridinylmethylpiperidines, phenylpyridinylmethylpiperazines and their analogs as furin inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

934536-09-1

934536-10-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, 1 atm, 20 °C

Reference

: Preparation of difluoroethylaryl aminoamides as ceramide galactosyltransferase inhibitors for the treatment and prevention of diseases

, World Intellectual Property Organization, , ,

Production Method 7

934536-09-1

934536-10-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ; 4 h, rt

Reference

: Preparation of 6-quinolinemethanols as antibacterial agents

, World Intellectual Property Organization, , ,

Production Method 8

934536-10-4

Reaction Conditions

Reference

: Preparation of benzamide compounds as CGRP receptor antagonists useful for treatment of migraine

, World Intellectual Property Organization, , ,

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Raw materials

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Preparation Products

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate (934536-10-4)

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